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Compound of Interest

Compound Name: Sulcotrione
CAS No.: 114680-61-4
Cat. No.: B1168235

Get Quote

\ J

Sulcotrione is a selective herbicide belonging to the triketone class of compounds, which are
known for their potent activity against a wide range of broadleaf and grass weeds. This guide
provides an in-depth overview of its chemical properties, mechanism of action, synthesis,
analytical methods, and environmental fate, tailored for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

Sulcotrione, with the chemical name 2-[2-Chloro-4-(methylsulfonyl)benzoyl]-1,3-
cyclohexanedione, is a well-characterized molecule with the following key properties:
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Property Value Reference(s)
CAS Number 99105-77-8 [1112]
Molecular Formula C14H13ClOsS [1]

Molecular Weight 328.77 g/mol [1]
Appearance Solid powder [2]

Melting Point 139 °C [3]

Solubility Soluble in DMSO [2]

Mechanism of Action: Inhibition of 4-
Hydroxyphenylpyruvate Dioxygenase (HPPD)

The herbicidal activity of sulcotrione stems from its potent inhibition of the enzyme 4-
hydroxyphenylpyruvate dioxygenase (HPPD).[4][5] HPPD is a key enzyme in the biochemical
pathway responsible for the biosynthesis of plastoquinone and, subsequently, carotenoids in

plants.[4]

The inhibition of HPPD disrupts this pathway, leading to a depletion of carotenoids.
Carotenoids are essential for protecting chlorophyll from photo-oxidation.[4] Without the
protective effect of carotenoids, chlorophyll is rapidly degraded by sunlight, resulting in the
characteristic bleaching or whitening of the foliage in susceptible plants, followed by necrosis
and death.[4]
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Caption: Mechanism of action of sulcotrione via HPPD inhibition.
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Synthesis of Sulcotrione

The synthesis of sulcotrione is a multi-step process. A general overview of a synthetic route is
described in Chinese patent CN104292137A, which involves several key transformations.[6]
While a direct, detailed protocol in English is not readily available in the provided search
results, the key steps can be inferred to involve the formation of a substituted benzoyl chloride
which is then reacted with 1,3-cyclohexanedione. The synthesis aims to construct the
characteristic triketone moiety attached to the substituted phenyl ring.

Analytical Methods for the Determination of
Sulcotrione

Accurate and sensitive analytical methods are crucial for studying the environmental fate and
efficacy of sulcotrione. Several methods have been developed for its detection and
quantification.

A highly sensitive method for the determination of sulcotrione in surface waters involves liquid
chromatography-tandem mass spectrometry (LC-MS/MS).[7] This method allows for trace
quantification at the ng/L level. Solid-phase extraction (SPE) is often employed for sample
enrichment prior to LC-MS/MS analysis.[7]

Another approach is the use of electrochemical methods, such as differential pulse
voltammetry on a glassy carbon electrode.[8] This technique offers a simple, rapid, and
sensitive alternative to chromatographic methods for the determination of sulcotrione in
environmental samples like river water.[8]

Experimental Protocols
Greenhouse Efficacy Trials

Greenhouse trials are essential for assessing the intrinsic herbicidal activity of sulcotrione on
target weed species under controlled conditions.

Experimental Design:

e Arandomized complete block design is recommended to minimize the effects of
environmental gradients within the greenhouse.[4]
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o Treatments should include a range of sulcotrione application rates, an untreated control,
and a commercial standard herbicide for comparison.[4]

Procedure:
o Grow target weed species in pots to the 2-4 leaf stage.[4]
o Prepare spray solutions of sulcotrione at the desired concentrations.

o Apply the herbicide using a calibrated laboratory track sprayer to ensure a consistent spray
volume (e.g., 200 L/ha).[4]

e Maintain plants in the greenhouse under optimal growing conditions.[4]

o Visually assess weed control at regular intervals after treatment (DAT) using a percentage
scale (0% = no effect, 100% = complete Kill).[4]

e At the end of the experiment, harvest the above-ground biomass and measure the fresh and
dry weights to quantify the herbicidal effect.
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Caption: Simplified degradation pathways of sulcotrione in the environment.

Soil Sorption

The mobility of sulcotrione in soil is influenced by its sorption to soil particles. The soil organic
carbon-water partitioning coefficient (Koc) is a key parameter used to predict the potential for a
pesticide to move in the soil profile. [9]Sulcotrione exhibits moderate retention in soil. [2]The
Freundlich adsorption coefficient (Kf) values have been reported to range from 0.4 to 27.0 in
different soil types, with clay content being a significant factor influencing adsorption. [10]

Ecotoxicity

The toxicity of sulcotrione to non-target organisms has been evaluated.

Organism Endpoint Value Reference(s)
Rat (oral) LDso >5000 mg/kg [11]
Vibrio fischeri Toxic influence
] ICso0 [8]
(Microtox) observed
Tetrahymena o
] ) Toxic influence
pyriformis (Esterase ICso [8]
o observed
activity)
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It is important to note that some degradation products of sulcotrione may exhibit greater
toxicity than the parent molecule. [8]

Conclusion

Sulcotrione is an effective herbicide with a well-understood mechanism of action. Its use
requires careful consideration of its environmental fate, including its degradation pathways and
potential for mobility in soil. The analytical methods and experimental protocols described in
this guide provide a foundation for further research into the efficacy and environmental impact
of this important agricultural chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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